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Compound of Interest

Compound Name: Metanilic acid

Cat. No.: B358948

Metanilic acid, a significant organic compound, serves as a crucial intermediate in the
synthesis of a wide array of chemicals, most notably in the dye and pharmaceutical industries.
This guide provides a comprehensive overview of its chemical identity, properties, synthesis
protocols, and primary applications, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identity and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) name for metanilic acid is 3-
aminobenzenesulfonic acid[1][2]. It is also referred to as 3-aminobenzene-1-sulfonic acid[2].
Due to its widespread use, it is known by several other names.

A comprehensive list of its synonyms includes:
e m-Aminobenzenesulfonic acid[3][4]

e m-Anilinesulfonic acid[2][3]

o m-Sulfanilic acid[3][4][5]
 Aniline-m-sulfonic acid[3][5]

o 3-Sulfoaniline[3][4][6][7]

e 1-Aminobenzene-3-sulfonic acid[3][4][7]

« Aniline-3-sulfonic acid[6][7]
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Physicochemical Properties

Metanilic acid is a white powder or colorless needles that is slightly soluble in water[2][4][8]. Its
key quantitative properties are summarized in the table below for easy reference.

Property Value Reference
Molecular Formula CeH7NOsS [1][2][6]
Molar Mass 173.19 g/mol [11[2]
Density 1.69 g/cm3 [1112][5]
Melting Point >300 °C (decomposes) [1][2][6]
Acidity (pKa) 3.74 (in H20 at 25°C) [2][5]
Water Solubility <1 mg/mL at 22 °C [2]

Experimental Protocols: Synthesis of Metanilic Acid

The industrial production of metanilic acid is primarily achieved through the reduction of m-
nitrobenzenesulfonic acid. Below are detailed methodologies for common laboratory and
industrial synthesis.

A. Reduction of m-Nitrobenzenesulfonic Acid with Iron Filings

This traditional method is widely used in industrial settings and can achieve yields of up to
90%.

e Materials:
o m-Nitrobenzenesulfonic acid
o lIron filings
o Dilute acid (e.g., hydrochloric acid)

o Water
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o

Mother liquor (from previous batches, optional)

e Procedure:

[e]

[¢]

In a reduction vessel, a portion of the iron filings (e.g., 80 kg) is charged along with mother
liquor (e.g., 30 kg) and water (e.g., 70 kg).

The mixture is heated to boiling and agitated for approximately 40 minutes for activation.
Additional hot water (e.g., 600 kg) is added.

m-Nitrobenzenesulfonic acid is gradually added to the boiling mixture under constant
agitation.

The remaining iron filings are added portion-wise, maintaining the boiling state and
ensuring the temperature does not exceed 102 °C. The reaction is considered complete
when a sample no longer shows the presence of the nitro compound (e.g., via a flash
test).

The resulting solution, containing metanilic acid and its sodium salt, is transferred to a
vaporizer.

The pH of the solution is adjusted to 9, converting all the metanilic acid to its sodium salt.
The solution is concentrated by evaporation until saturation is reached.

The concentrated solution is then transferred to a product dryer to obtain the final product.

B. Catalytic Hydrogenation of 3-Nitrobenzenesulfonic Acid

This method offers a cleaner alternative to the iron reduction method, avoiding the production

of large quantities of iron sludge.

o Materials:

[e]

o

Industrial grade m-nitrobenzenesulfonic acid aqueous solution

Alkali aqueous solution (e.g., NaOH solution, <40%)
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[e]

Palladium on activated carbon catalyst (Pd/C)

o

Hydrogen gas

Deionized water

[¢]

[¢]

Hydrogen peroxide

e Procedure:

o The industrial grade m-nitrobenzenesulfonic acid agueous solution is placed in an
autoclave.

o The pH of the solution is adjusted to 6-8 using the alkali aqueous solution.
o The Pd/C catalyst is added to the solution.
o The autoclave is sealed and purged with nitrogen, followed by hydrogen.

o The reaction is carried out at a temperature of 60-130 °C and a hydrogen pressure of 0.8-
2.0 MPa with stirring.

o The reaction proceeds until hydrogen uptake ceases, indicating the completion of the
reduction.

o After the reaction, the mixture is cooled to room temperature, and the reaction slurry is
removed from the autoclave.

o The Pd/C catalyst is filtered off. The filtrate is then acidified to precipitate the metanilic
acid, which is collected by filtration.

o The recovered Pd/C catalyst can be regenerated by washing with deionized water to form
a slurry, followed by the dropwise addition of hydrogen peroxide with stirring for 1-5 hours.
The regenerated catalyst is then collected by filtration for reuse.

Applications in Drug Development and Dye
Synthesis
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Metanilic acid is a versatile intermediate with significant applications in both the
pharmaceutical and dye industries[9][10][11]. Its bifunctional nature, containing both an amino
group and a sulfonic acid group, allows for its incorporation into a variety of complex molecular

structures[10].

o Pharmaceuticals: It is a key building block in the synthesis of sulfa drugs, which are a class

of antimicrobial agents[9][11].

o Dye Manufacturing: Metanilic acid is a fundamental precursor for the production of azo
dyes, which are widely used in the textile, leather, and food industries[9][12].

The logical workflow from raw materials to final products involving metanilic acid is illustrated

in the diagram below.

Applications
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Caption: Synthesis and application workflow of metanilic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.alliancechemicalindustries.com/metanilic-acid.html
https://en.wikipedia.org/wiki/Metanilic_acid
https://webbook.nist.gov/cgi/cbook.cgi?Name=BENZENESULFONIC%20ACID,%203-AMINO-&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminobenzenesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminobenzenesulfonic-acid
https://www.drugfuture.com/chemdata/metanilic-acid.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7143612.htm
https://www.dyes-n-pigments.com/products/metanilic-acids.html
https://www.guidechem.com/dictionary_keys_Metanilic+acid-p1.html
https://theasengineers.com/metanilic-acid-manufacturing-uses-and-optimal-drying-solutions/
https://www.nbinno.com/article/dye-intermediates/pharmaceutical-significance-metanilic-acid-cas-121-47-1-ua
https://www.nbinno.com/dye-intermediates/metanilic-acid-cas-121-47-1-key-dye-intermediate-pharmaceutical-applications-zv
https://www.qyresearch.com/reports/3000935/metanilic-acid
https://www.qyresearch.com/reports/3000935/metanilic-acid
https://www.benchchem.com/product/b358948#metanilic-acid-iupac-name-and-synonyms
https://www.benchchem.com/product/b358948#metanilic-acid-iupac-name-and-synonyms
https://www.benchchem.com/product/b358948#metanilic-acid-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b358948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b358948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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